Cas no 79477-87-5 (2-(3-Fluorophenyl)-2-oxoacetic acid)

2-(3-Fluorophenyl)-2-oxoacetic acid is a fluorinated aromatic keto acid with applications in organic synthesis and pharmaceutical research. Its structure, featuring a reactive oxoacetic acid moiety and a fluorine substituent on the phenyl ring, makes it a versatile intermediate for constructing complex molecules. The fluorine atom enhances electrophilic reactivity and metabolic stability, while the keto acid group allows for further functionalization via condensation or reduction reactions. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates, due to its balanced reactivity and stability. High purity grades ensure consistent performance in synthetic workflows.

2-(3-Fluorophenyl)-2-oxoacetic acid structure

79477-87-5 structure

Product Name:2-(3-Fluorophenyl)-2-oxoacetic acid

CAS No:79477-87-5

MF:C₈H₅FO₃

MW:168.121906042099

MDL:MFCD07698679

CID:4656385

PubChem ID:13548098

Update Time:2025-10-24

2-(3-Fluorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-fluorophenyl)-2-oxoacetic acid
- (3-Fluorophenyl)glyoxylic acid
- 3-fluorophenylglyoxylic acid
- 3-Fluorobenzoylformic acid
- ZBVBBDBIFKYALY-UHFFFAOYSA-N
- 3-Fluoro-α-oxobenzeneacetic acid (ACI)
- (3-Fluorophenyl)(oxo)acetic acid
- (m-Fluorophenyl)glyoxylic acid
- m-Fluorobenzoylformic acid
- CS-0063908
- AKOS022637504
- 2-(3-fluorophenyl)-2-oxoaceticacid
- AS-62435
- 79477-87-5
- EN300-1841154
- 3-Fluoro-I+/--oxobenzeneacetic acid
- A12852
- SCHEMBL4518320
- DTXSID301301337
- 2-(3-Fluorophenyl)-2-oxoacetic acid
- MDL： MFCD07698679
- Inchi： 1S/C8H5FO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4H,(H,11,12)
- InChI Key： ZBVBBDBIFKYALY-UHFFFAOYSA-N
- SMILES： O=C(C(C1C=C(F)C=CC=1)=O)O

Computed Properties

Exact Mass: 168.02227218g/mol
Monoisotopic Mass: 168.02227218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 54.4

2-(3-Fluorophenyl)-2-oxoacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X46855-1g	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95%	1g	¥328.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X46855-5g	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95%	5g	¥1426.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X46855-250mg	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95%	250mg	¥98.0	2024-07-16
Apollo Scientific	PC32905-250mg	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95%	250mg	£15.00	2025-02-21
Apollo Scientific	PC32905-1g	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95%	1g	£50.00	2025-02-21
eNovation Chemicals LLC	D773349-1g	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	97%	1g	$100	2024-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GY020-200mg	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95+%	200mg	314.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GY020-1g	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95+%	1g	1109.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GY020-50mg	2-(3-Fluorophenyl)-2-oxoacetic acid	79477-87-5	95+%	50mg	136.0CNY	2021-07-14
Key Organics Ltd	AS-62435-1MG	2-(3-fluorophenyl)-2-oxoacetic acid	79477-87-5	>97%	1mg	£37.00	2025-02-09

2-(3-Fluorophenyl)-2-oxoacetic acid Production Method

Production Method 1

110193-59-4

79477-87-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water

Reference

Enantio- and chemoselective Bronsted-acid/Mg(nBu)2 catalysed reduction of α-keto esters with catecholborane

Enders, Dieter; Stoeckel, Bianca A.; Rembiak, Andreas, Chemical Communications (Cambridge, 2014, 50(34), 4489-4491

Production Method 2

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, 110 °C; 4 h, 110 °C → 90 °C

Reference

Visible Light-Induced Coupling Cyclization Reaction of α-Diazosulfonium Triflates with α-Oxocarboxylic Acids or Alkynes

Xu, Xue-Cen; Wu, Dan-Ni; Liang, Yong-Xin; Yang, Ming; Yuan, Hai-Yan; et al, Journal of Organic Chemistry, 2022, 87(24), 16604-16616

Production Method 3

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, 110 °C; 4 h, 110 °C → 90 °C

Reference

Hypervalent Iodine(III)-Promoted Radical Oxidative C-H Annulation of Arylamines with α-Keto Acids

Long, Lipeng; Wang, Jieyan; Gu, Liuqing; Yang, Shiguang; Qiao, Liang; et al, Journal of Organic Chemistry, 2021, 86(17), 12084-12092

Production Method 4

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, 110 °C; 4 h, 110 °C → 90 °C

Reference

Photoinduced homolytic decarboxylative acylation/cyclization of unactivated alkenes with α-keto acid under external oxidant and photocatalyst free conditions: access to quinazolinone derivatives

Sun, Bin; Shi, Rongcheng; Zhang, Kesheng; Tang, Xiaoli; Shi, Xiayue; et al, Chemical Communications (Cambridge, 2021, 57(49), 6050-6053

Production Method 5

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, rt → 110 °C; 110 °C → 90 °C; 4 h, 90 °C

Reference

Visible-Light-Induced Decarboxylation Coupling/Intramolecular Cyclization: A One-Pot Synthesis for 4-Aryl-2-quinolinone Derivatives

Wang, Chenglong; Qiao, Jingyi; Liu, Xiaochong; Song, He; Sun, Zhizhong; et al, Journal of Organic Chemistry, 2018, 83(3), 1422-1430

Production Method 6

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide ; overnight, 110 °C

Reference

The Synthesis of Chiral α-Aryl α-Hydroxy Carboxylic Acids via RuPHOX-Ru Catalyzed Asymmetric Hydrogenation

Guo, Huan; Li, Jing; Liu, Delong; Zhang, Wanbin, Advanced Synthesis & Catalysis, 2017, 359(20), 3665-3673

Production Method 7

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Pyridine , Selenium dioxide

Reference

Synthesis and SAR evaluation of oxadiazolopyrazines as selective Haemophilus influenzae antibacterial agents

Beebe, Xenia; Nilius, Angela M.; Merta, Philip J.; Soni, Niru B.; Bui, Mai H.; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(19), 3133-3136

Production Method 8

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, 110 °C; 4 h, 110 °C → 90 °C

Reference

Palladium-Catalyzed Primary Amine-Directed Decarboxylative Annulation of α-Oxocarboxylic Acids: Access to Indolo[1,2-a]quinazolines

Jiang, Guangbin; Wang, Shoucai; Zhang, Jun; Yu, Jianwen; Zhang, Ziang; et al, Advanced Synthesis & Catalysis, 2019, 361(8), 1798-1802

Production Method 9

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, 110 °C; 110 °C → 90 °C; 4 h, 90 °C

Reference

Elemental Sulfur Participates in the Decarboxylative Coupling of Oxidized 2-Aminophenol and Phenylglyoxylic Acid

Yuan, Xinglong; Liu, Yafeng; Qin, Mingda; Yang, Xueying; Chen, Baohua, ChemistrySelect, 2018, 3(20), 5541-5543

Production Method 10

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, 110 °C; 110 °C → 90 °C; 4 h, 90 °C

Reference

1D Fe3O4@CuSiO3 composites catalyzed decarboxylative A3-coupling for propargylamine synthesis

Wang, Fang; Feng, Huangdi ; Li, Huiqiong; Miao, Teng; Cao, Tiantian; et al, Chinese Chemical Letters, 2020, 31(6), 1558-1563

Production Method 11

451-02-5

79477-87-5

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Magnesium Solvents: Dimethylformamide ; 30 min, 20 °C
1.2 20 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Reductive carboxylation of aromatic esters by electron transfer from magnesium metal

Maekawa, Hirofumi; Okawara, Hikaru; Murakami, Taro, Tetrahedron Letters, 2017, 58(3), 206-209

Production Method 12

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; overnight, reflux

Reference

Enantioselective Construction of Consecutive Tetrasubstituted Stereogenic Centers by Reaction of α-Substituted β-Nitroacrylates with Oxazol-5-(4H)-ones Catalyzed by Cinchona Alkaloid Sulfonamide Catalysts

Fujita, Kazuki; Hattori, Momona; Takehara, Tsunayoshi ; Suzuki, Takeyuki ; Nakamura, Shuichi, Organic Letters, 2023, 25(16), 2835-2839

Production Method 13

455-36-7

79477-87-5

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Pyridine ; 1 h, 110 °C; 4 h, 90 °C

Reference

Photoredox-Catalyzed Redox-Neutral Decarboxylative C-H Acylations of Coumarins with α-Keto Acid

Sun, Bin; Wang, Yingying; Wang, Jiayin; Chen, Maojie; Zhong, Zhicheng; et al, Organic Letters, 2023, 25(14), 2466-2470

2-(3-Fluorophenyl)-2-oxoacetic acid Raw materials

2-(3-Fluorophenyl)-2-oxoacetic acid Preparation Products

2-(3-Fluorophenyl)-2-oxoacetic acid (79477-87-5)

2-(3-Fluorophenyl)-2-oxoacetic acid Suppliers

Amadis Chemical Company Limited

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(CAS:79477-87-5)2-(3-Fluorophenyl)-2-oxoacetic acid

Order Number:A1091073

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 20:03

Price ($):194.0

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:79477-87-5)2-(3-Fluorophenyl)-2-oxoacetic acid

Purity:99%

Quantity:5g

Price ($):194.0